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Compound of Interest

Compound Name: 2-Nitroaniline-4,6-D2

CAS No.: 1276197-41-1

Cat. No.: B12300996

Get Quote

Immediate Action Required: Treat 2-Nitroaniline-4,6-D2 with the same rigor as non-labeled 2-

Nitroaniline. It is an acutely toxic substance and a P-Listed Hazardous Waste (EPA Waste

Code P077).

While the deuterium (D2) labeling renders this compound a stable isotope (non-radioactive), it

does not mitigate the chemical toxicity. The primary physiological threat is Methemoglobinemia,

a condition where the blood loses its ability to transport oxygen, leading to cyanosis and

potential asphyxiation.
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Parameter Specification Critical Note

Compound 2-Nitroaniline-4,6-D2 Stable Isotope Labeled

CAS Number
91293-89-9 (Labeled) / 88-74-

4 (Unlabeled)

Use Unlabeled CAS for broad

regulatory searches

EPA Waste Code
P077 (Acute Hazardous

Waste)

CRITICAL: Empty containers

are regulated as hazardous

waste.

GHS Signal DANGER
Toxic if swallowed, in contact

with skin, or inhaled.[1]

Target Organs
Blood (Methemoglobinemia),

Liver

Effects may be delayed 2-4

hours.

Solubility
Soluble in Ethanol, DMSO,

Methanol
Poorly soluble in water.

Regulatory Classification (The "P-List" Trap)
As a researcher, you must distinguish this compound from standard organic waste. Under the

US Resource Conservation and Recovery Act (RCRA), 2-Nitroaniline is listed as P077.

The "P-List" Implication: Unlike standard chemical waste, a container that held a P-listed

substance is not considered "RCRA Empty" by simply pouring out the contents.

Rule: The container itself is hazardous waste unless it has been triple-rinsed using a solvent

capable of removing the residue.

Causality: P-listed chemicals are designated as acutely toxic; trace residues are legally

considered sufficient to cause harm.

Waste Segregation & Disposal Protocol
This protocol ensures compliance with 40 CFR § 261.7 (Residues of hazardous waste in empty

containers).
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Step 1: Waste Stream Segregation
Do not mix 2-Nitroaniline-4,6-D2 with general organic solvents or oxidizers.

Incompatibility: Avoid contact with strong acids, acid chlorides, and acid anhydrides.[2]

Reaction with strong oxidizers can cause fire.

Deuterium Note: Unless your facility has a specific recovery program for expensive isotopes,

this compound enters the P-Listed Chemical Waste stream, not the radioactive stream.

Step 2: Triple-Rinse Procedure (For "Empty" Containers)
To declassify a glass vial or bottle as hazardous waste, you must perform the following. If you

cannot perform this safely, dispose of the entire container as P077 waste.

Solvent Selection: Use Ethanol or Methanol (2-Nitroaniline is soluble in alcohols). Do not use

water initially.

Rinse 1: Add solvent equal to 10% of the container volume. Cap and shake/rotate to coat all

surfaces. Pour rinsate into the P077 Liquid Waste container.

Rinse 2: Repeat Step 2. Pour rinsate into the same waste container.

Rinse 3: Repeat Step 2. Pour rinsate into the same waste container.

Final Status: The container is now "RCRA Empty" and can be defaced and discarded as

glass waste (check local facility rules).

Step 3: Labeling
All waste containers must be labeled before the first drop of waste is added.

Label Text: "Hazardous Waste - P077 - 2-Nitroaniline (Toxic, Methemoglobin Former)."

Visualizing the Disposal Logic
The following decision tree illustrates the critical decision points for handling P077 waste

versus standard organic waste.
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Figure 1: Decision logic for P-Listed waste. Note that rinsate from cleaning containers must be

captured and treated as hazardous waste.

Emergency Spill Response Protocol
PPE Requirement: Standard Nitrile gloves are insufficient for prolonged contact with

nitroanilines (breakthrough < 15 mins).

Recommended: Silver Shield® (Laminate) or heavy-duty Neoprene.[3]

Minimum: Double-gloved Nitrile (change immediately upon splash).

Spill Workflow

1. Assess Volume & Form
(Isolate Area)

2. Don PPE
(Laminate Gloves + P100 Mask)

3. Containment
(Cover with absorbent pads)

4. Cleanup
(Scoop powder / Wipe with Ethanol)

5. Disposal
(All debris into P077 Pail)

6. Verification
(Check surface for yellow residue)

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.[1][2][4][5]

Cleanup Steps:

Isolate: Evacuate the immediate area. 2-Nitroaniline dust is highly toxic if inhaled.[1]

Solubilize: If the spill is dry powder, cover with a solvent-dampened pad (Ethanol) to prevent

dust generation. Do not sweep dry dust.

Decontaminate: Wipe the surface with ethanol followed by soapy water. The compound is

yellow/orange; visual verification of cleaning is usually effective.

Waste: All spill debris (pads, gloves, scoops) is P077 Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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